5-(4-Bromophenyl)picolinonitrile
Description
5-(4-Bromophenyl)picolinonitrile (CAS: 951657-98-0) is a heterocyclic aromatic compound with the molecular formula C₁₂H₇BrN₂ and a molecular weight of 259.1 g/mol. It belongs to the picolinonitrile family, characterized by a pyridine ring substituted with a nitrile group at the 2-position and a 4-bromophenyl moiety at the 5-position. This compound is primarily used in research settings as a synthetic intermediate, particularly in medicinal chemistry and materials science. Its bromine substituent enhances its utility in cross-coupling reactions (e.g., Suzuki-Miyaura), enabling the construction of complex biaryl systems .
Properties
Molecular Formula |
C12H7BrN2 |
|---|---|
Molecular Weight |
259.10 g/mol |
IUPAC Name |
5-(4-bromophenyl)pyridine-2-carbonitrile |
InChI |
InChI=1S/C12H7BrN2/c13-11-4-1-9(2-5-11)10-3-6-12(7-14)15-8-10/h1-6,8H |
InChI Key |
MJJRGULVLNAVGL-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C2=CN=C(C=C2)C#N)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
5-(4-Fluorophenyl)picolinonitrile
- Structure : Fluorine replaces bromine at the para position of the phenyl ring.
- Physical Properties :
- Spectroscopic Data :
- IR: Strong nitrile stretch at 2231 cm⁻¹ , similar to bromophenyl analogs.
- NMR: Distinct aromatic proton signals between δ 7.36–9.09 ppm, reflecting electronic differences from bromine’s inductive effects.
5-(Trifluoromethyl)picolinonitrile
- Structure : A trifluoromethyl (-CF₃) group replaces the bromophenyl moiety.
- Physical Properties: Molecular weight: 172.107 g/mol (lighter due to absence of bromine). Stability: Notable for thermal and chemical stability, attributed to the electron-withdrawing CF₃ group .
- Applications : Widely used in agrochemical and pharmaceutical synthesis, highlighting how electron-withdrawing substituents enhance reactivity in nucleophilic substitutions .
Alkylated Picolinonitriles (e.g., 5-(sec-butyl)picolinonitrile)
- Structure : Alkyl chains (e.g., sec-butyl) replace the bromophenyl group.
- Synthesis: Prepared via metallaphotocatalysis (GP1 method) with 3:1 regioselectivity, demonstrating the versatility of picolinonitrile scaffolds in C–H functionalization .
Bromoheterocyclic Analogs (e.g., 5-(5-bromofuran-2-yl)picolinonitrile)
- Structure : Bromine is part of a fused heterocyclic system (e.g., furan) rather than a phenyl ring.
- Synthesis : Achieved via palladium-mediated cross-coupling, similar to bromophenyl derivatives, but with distinct regiochemical outcomes .
- Applications : Used in optoelectronic materials, underscoring the role of bromine in tuning electronic properties for material science .
Data Tables
Table 1: Physical and Structural Comparison
| Compound | Molecular Weight (g/mol) | Substituent | Melting Point (°C) | Key Applications |
|---|---|---|---|---|
| 5-(4-Bromophenyl)picolinonitrile | 259.1 | 4-Bromophenyl | Not reported | Synthetic intermediate |
| 5-(4-Fluorophenyl)picolinonitrile | 198.10 | 4-Fluorophenyl | 146–147 | Insecticidal agents |
| 5-(Trifluoromethyl)picolinonitrile | 172.107 | Trifluoromethyl | Not reported | Agrochemical synthesis |
| 5-(sec-butyl)picolinonitrile | 174.24 | sec-butyl | Not reported | Drug discovery |
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